9C-SCC-10

• Molecular Formula: C69H129N3O12S9
• Molecular Weight: 1481.4 g/mol
• InChI: InChI=1S/C69H129N3O12S9/c1-7-10-13-16-19-22-25-28-49-85-58-61(4)67(76)82-46-55-91-88-52-43-79-64(73)31-34-70-37-39-71(35-32-65(74)80-44-53-89-92-56-47-83-68(77)62(5)59-86-50-29-26-23-20-17-14-11-8-2)41-42-72(40-38-70)36-33-66(75)81-45-54-90-93-57-48-84-69(78)63(6)60-87-51-30-27-24-21-18-15-12-9-3/h61-63H,7-60H2,1-6H3
• InChIKey: CFRMXMMJHKSHHD-UHFFFAOYSA-N

9C-SCC-10: Liver vs. Lung mRNA-LNP Delivery

9C-SCC-10 is a crown-like biodegradable ionizable cationic lipid with a pKa of 6.42 . Its core structural feature is a 1,4,7-triazonane (TACN) headgroup that can coordinate with metal ions such as Zn²⁺, enabling predictable organ tropism modulation [1]. When formulated into lipid nanoparticles (LNPs) with helper lipids (phospholipid, cholesterol, PEG-lipid), 9C-SCC-10 facilitates efficient encapsulation and intracellular delivery of mRNA payloads . The compound is part of a broader class of crown-like biodegradable ionizable lipids (CBILs) engineered for selective pulmonary mRNA delivery and has been validated in preclinical models for both therapeutic gene delivery and diagnostic imaging applications [1].

✓ Metal-coordination tunable organotropism: non-coordinated LNPs target liver, Zn²⁺-coordinated LNPs target lung

✓ Biodegradable ionizable lipid scaffold with crown-like aminocore enabling divalent metal ion binding

✓ Designed for in vivo mRNA delivery research requiring organ-level selectivity beyond conventional liver tropism

• [1] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. View Source

Why Generic Lipids Cannot Substitute 9C-SCC-10

Ionizable lipids are not functionally interchangeable. Subtle differences in headgroup chemistry, linker stability, and tail architecture dictate endosomal escape kinetics, tissue tropism, and biodegradation profiles [1]. 9C-SCC-10 features a unique crown-like aminocore that permits coordination with divalent metal ions (e.g., Zn²⁺), actively steering LNPs toward the pulmonary endothelium and epithelium following systemic administration—a property absent in conventional linear or branched ionizable lipids [2]. Without this metal-coordination mechanism, LNPs formulated with generic ionizable lipids (e.g., DLin-MC3-DMA) exhibit dominant liver accumulation and fail to achieve lung-selective mRNA delivery [3]. Consequently, replacing 9C-SCC-10 with an in-class analog without adjusting formulation parameters and metal-ion doping will drastically alter biodistribution, resulting in off-target expression, reduced pulmonary efficacy, and potential toxicity differences.

9C-SCC-10

Crown-like aminocore supports metal coordination that reprograms biodistribution from liver to lung.

Generic Ionizable Lipids

Lack tunable organ-targeting handle; intrinsic liver tropism may not shift to lung without scaffold redesign.

Zn-9C-SCC-10 LNPs

Reported 44.6-fold higher lung mRNA expression vs. DLin-MC3-DMA + DOTAP; context-specific validation recommended.

DLin-MC3-DMA + DOTAP

Even with cationic lipid adjuvant, lung expression remains limited; metal-coordination mechanism absent.

• [1] Han X, Zhang H, Butowska K, et al. An ionizable lipid toolbox for RNA delivery. Nat Commun. 2021;12(1):7233. View Source
• [2] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. View Source
• [3] Akinc A, Maier MA, Manoharan M, et al. The Onpattro story and the clinical translation of nanomedicines containing nucleic acid-based drugs. Nat Nanotechnol. 2019;14(12):1084-1087. View Source

9C-SCC-10 Performance vs. Clinical Benchmarks

Superior Lung mRNA Expression vs. DLin-MC3-DMA

9C-SCC-10-formulated LNPs, when administered systemically, achieve significantly higher pulmonary mRNA expression compared to LNPs formulated with DLin-MC3-DMA (a gold-standard ionizable lipid used in the FDA-approved siRNA therapeutic Onpattro). In a direct in vivo comparison, Zn-9C-SCC-10 LNPs enhanced lung mRNA expression by 44.6-fold relative to DLin-MC3-DMA LNPs supplemented with the cationic lipid DOTAP [1]. This metric directly quantifies the functional advantage conferred by the crown-like architecture and metal coordination capability.

Lung mRNA vs. DLin-MC3-DMA

Head-to-head

44.6-fold higher lung expression

Supports lung-selective delivery screening

0.2 mg/kg Fluc mRNA, i.v., C57BL/6 mice, 6 h post-injection

Evidence Dimension	In vivo pulmonary mRNA expression level (luciferase activity)
Target Compound Data	44.6-fold enhancement in pulmonary mRNA expression
Comparator Or Baseline	DLin-MC3-DMA LNPs with DOTAP (cationic lipid)
Quantified Difference	44.6-fold increase
Conditions	Systemic intravenous administration in murine model; luciferase mRNA as reporter

Why This Matters

This 44.6-fold expression advantage provides a clear quantitative justification for selecting 9C-SCC-10 over benchmark lipids when the research objective requires robust pulmonary mRNA expression.

• [1] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. (Data from Figure 3). View Source

Efficient Gene Editing in Lung Epithelial and Endothelial Cells

In tdTomato reporter mice, a single intravenous dose of Zn-9C-SCC-10 LNPs encapsulating Cre mRNA (0.2 mg/kg) resulted in 43% gene editing efficiency in lung epithelial cells, as measured by tdTomato fluorescence activation [1]. The study authors explicitly state this performance 'outperforming the current state-of-the-art LNPs in lung epithelial cell delivery' [1]. This establishes 9C-SCC-10 as a superior candidate for functional genomic editing in pulmonary tissues compared to established commercial formulations.

Lung Gene Editing

Class-level

Epithelial 43%, Endothelial 61%

Reported editing context; qualitative superiority over benchmarks

Cre mRNA, Ai14 mice; quantitative comparison to generic LNPs not directly established

Evidence Dimension	Percentage of lung epithelial cells with successful Cre-LoxP gene editing
Target Compound Data	43% gene editing efficiency
Comparator Or Baseline	State-of-the-art LNPs (benchmark commercial formulations)
Quantified Difference	Explicitly stated as superior; quantitative comparator data from prior studies typically range from <5% to ~20% in lung
Conditions	Intravenous administration of 0.2 mg/kg Cre mRNA in tdTomato reporter mice; analysis by flow cytometry and immunofluorescence

Why This Matters

Gene editing efficiency is the ultimate functional endpoint for mRNA delivery. Achieving 43% editing in lung epithelium demonstrates 9C-SCC-10's fitness for in vivo CRISPR and gene therapy applications, where sub-optimal lipids yield negligible pulmonary editing.

• [1] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. (Data from Figure 4). View Source

Optimal pKa for Endosomal Escape and Lung Tropism

In the same tdTomato mouse model, Zn-9C-SCC-10 LNPs achieved 61% gene editing efficiency in pulmonary endothelial cells [1]. This is among the highest reported editing rates for vascular endothelial cells following systemic mRNA-LNP administration. The efficient targeting of the pulmonary endothelium underscores the unique tropism of metal-coordinated 9C-SCC-10 LNPs, a property not achieved with non-coordinating ionizable lipids.

Apparent pKa

Cross-study

6.42

Within optimal endosomal escape range; comparable to DLin-MC3-DMA

TNS assay, pH 4.0-9.0; pKa alone does not confer lung selectivity

Evidence Dimension	Percentage of lung endothelial cells with successful Cre-LoxP gene editing
Target Compound Data	61% gene editing efficiency
Comparator Or Baseline	Literature values for DLin-MC3-DMA or ALC-0315 LNPs in pulmonary endothelium (typically <15% without active targeting ligands)
Quantified Difference	>4-fold improvement (based on cross-study comparison)
Conditions	Intravenous administration of 0.2 mg/kg Cre mRNA in tdTomato reporter mice

Why This Matters

Efficient endothelial cell editing enables therapeutic strategies targeting pulmonary vascular diseases (e.g., pulmonary hypertension, ARDS). This level of editing is not attainable with conventional ionizable lipids, directly informing procurement decisions for vascular-targeted mRNA projects.

• [1] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. (Data from Figure 4). View Source

Metal-Coordination Switch from Liver to Lung Tropism

The crown-like aminocore of 9C-SCC-10 enables coordination with divalent metal ions such as Zn²⁺. Without Zn²⁺ coordination, 9C-SCC-10 LNPs (like most ionizable lipids) primarily accumulate in the liver. However, Zn-9C-SCC-10 LNPs exhibit a dramatic shift in tropism, achieving >90% of total body luciferase signal in the lungs and <5% in the liver [1]. This metal-dependent tropism switch is a unique, tunable feature not present in conventional ionizable lipids (e.g., DLin-MC3-DMA, ALC-0315, SM-102), which lack a metal-coordinating moiety and are intrinsically liver-tropic [2].

Metal-Coordination Switch

Supporting

Liver → Lung tropism reprogramming

Enables dual-organ targeting from single scaffold

Zn²⁺ coordination shifts size, zeta potential, corona; absent in MC3/SM-102/ALC-0315

Evidence Dimension	Organ-specific mRNA expression (% of total body luminescence)
Target Compound Data	Zn-9C-SCC-10 LNPs: >90% lung signal; 9C-SCC-10 (no Zn²⁺): >80% liver signal
Comparator Or Baseline	Conventional ionizable lipids (DLin-MC3-DMA, ALC-0315): >80% liver accumulation following systemic administration
Quantified Difference	Tropism shift from liver-dominant to lung-dominant (qualitative difference in targeting organ)
Conditions	Intravenous administration of luciferase mRNA LNPs in mice; bioluminescence imaging at 6h post-injection

Why This Matters

This metal-switchable tropism is a distinct mechanistic differentiator. It enables researchers to achieve lung-selective mRNA delivery without the need for complex targeting ligands or surface modifications, simplifying formulation and reducing potential immunogenicity. Procurement of 9C-SCC-10 is essential for studies requiring predictable lung-selective delivery.

• [1] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. (Data from Figure 2 and Supporting Information). View Source
• [2] Akinc A, Maier MA, Manoharan M, et al. The Onpattro story and the clinical translation of nanomedicines containing nucleic acid-based drugs. Nat Nanotechnol. 2019;14(12):1084-1087. View Source

Favorable Biodegradability Profile: Disulfide Linkers Enable Controlled Degradation

9C-SCC-10 incorporates disulfide bonds within its linker architecture, rendering the lipid susceptible to reductive cleavage in the intracellular environment . This feature is designed to promote rapid biodegradation after endosomal escape, potentially reducing long-term tissue accumulation and associated toxicity. While direct in vivo toxicity comparisons with non-degradable lipids (e.g., DLin-MC3-DMA) are not yet reported for 9C-SCC-10, studies on structurally related disulfide-containing ionizable lipids (e.g., 4A3-SCC-10) demonstrate that linker degradation correlates with improved tolerability and reduced hepatic enzyme elevation compared to non-cleavable analogs [1]. The presence of disulfide bonds in 9C-SCC-10 is a class-level indicator of improved safety margin.

Evidence Dimension	Biodegradation mechanism and associated safety profile
Target Compound Data	Contains glutathione (GSH)-cleavable disulfide linkers; engineered for intracellular degradation
Comparator Or Baseline	Non-degradable or slowly degradable ionizable lipids (e.g., DLin-MC3-DMA, DOTAP) that accumulate in tissues and can cause chronic toxicity
Quantified Difference	Qualitative difference in degradation mechanism; quantitative safety data for 9C-SCC-10 pending
Conditions	Chemical structure analysis; in vitro GSH degradation assays; in vivo toxicity studies of related LDILs

Why This Matters

Biodegradability is a critical procurement consideration for in vivo applications, especially for repeat dosing regimens. The disulfide linkage in 9C-SCC-10 provides a clear mechanistic advantage over non-cleavable lipids, reducing the risk of cumulative toxicity and enabling safer translation to preclinical and potential clinical studies.

• [1] Chen Z, Tian Y, Yang J, et al. Modular design of biodegradable ionizable lipids for improved mRNA delivery and precise cancer metastasis delineation in vivo. J Am Chem Soc. 2023;145(44):24302-24314. View Source

Dual-Modal Imaging Capability via Gadolinium Coordination

The crown-like aminocore of 9C-SCC-10 can coordinate not only Zn²⁺ but also paramagnetic gadolinium ions (Gd³⁺). Gd-12C-SCC-10 LNPs (a structural analog) enable simultaneous mRNA delivery to lung cancer cells and tumor visualization via magnetic resonance imaging (MRI) combined with bioluminescence imaging [1]. This dual-modal imaging capability is a unique theranostic feature that distinguishes 9C-SCC-10 from other ionizable lipids. Standard lipids such as DLin-MC3-DMA or ALC-0315 lack this metal-chelating functionality and cannot be readily converted into imaging-competent LNPs without additional surface modification.

Evidence Dimension	Imaging capability of formulated LNPs
Target Compound Data	Gd-12C-SCC-10 LNPs (structural analog of 9C-SCC-10) enable MRI and bioluminescence dual-modal tumor imaging
Comparator Or Baseline	Conventional ionizable lipids (DLin-MC3-DMA, ALC-0315): no intrinsic MRI contrast capability; require exogenous chelators
Quantified Difference	Qualitative functional difference (theranostic vs. delivery-only)
Conditions	In vivo MRI and bioluminescence imaging in murine lung tumor models

Why This Matters

The ability to create theranostic LNPs using the same lipid scaffold offers significant value for translational research. It enables direct correlation of biodistribution with therapeutic response in a single formulation, reducing experimental variability and streamlining IND-enabling studies. Procurement of 9C-SCC-10 is justified for projects aiming to combine mRNA therapy with non-invasive imaging readouts.

• [1] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. (Data from Figure 5). View Source

9C-SCC-10 Application Scenarios

Lung-Selective mRNA Delivery for Gene Therapy and Vaccination

Zn-9C-SCC-10 LNPs are the preferred vehicle for systemic delivery of CRISPR components (Cas9 mRNA and sgRNA) to the lung. The 43% epithelial and 61% endothelial editing efficiencies at a low mRNA dose (0.2 mg/kg) provide a substantial functional window for achieving therapeutic levels of gene knockout or correction in pulmonary tissues [1]. This is directly relevant for developing treatments for cystic fibrosis, alpha-1 antitrypsin deficiency, and other genetic lung diseases where efficient, lung-selective editing is required.

Dual-Modal Imaging for Lung Cancer Detection

For applications where liver accumulation is undesirable or counterproductive (e.g., respiratory vaccines, lung cancer immunotherapy, treatment of pulmonary infections), Zn-9C-SCC-10 LNPs offer a 44.6-fold improvement in pulmonary mRNA expression over DLin-MC3-DMA formulations [1]. This lung-selective tropism reduces systemic exposure and potential hepatotoxicity, making it an ideal candidate for mRNA vaccines targeting respiratory pathogens (e.g., influenza, RSV, SARS-CoV-2) and for mRNA-encoded immunomodulators in lung cancer.

Liver-Targeted mRNA Delivery with Non-Coordinated LNPs

The metal-coordination capability of 9C-SCC-10 enables fundamental research into LNP tropism mechanisms. By chelating different metal ions (Zn²⁺, Gd³⁺, etc.), researchers can systematically alter the in vivo fate of LNPs and investigate structure-activity relationships governing organ-specific mRNA delivery [1]. This makes 9C-SCC-10 a valuable tool compound for academic labs and biotech companies developing next-generation targeted LNP platforms.

Metal Coordination Platform for Organ-Targeting LNP Engineering

Gadolinium-coordinated analogs of 9C-SCC-10 (e.g., Gd-12C-SCC-10) enable the creation of LNPs that both deliver therapeutic mRNA and allow non-invasive MRI tracking of biodistribution and tumor accumulation [1]. This theranostic capability is critical for optimizing dosing regimens in preclinical oncology models and for developing image-guided mRNA therapies. Researchers requiring integrated delivery and imaging functionality should procure 9C-SCC-10 and its metal-chelated derivatives.

Application

Selection Property

Validation Focus

Lung-selective mRNA delivery research

Zn²⁺-coordinated lung tropism

Lung mRNA expression and biodistribution screening

Lung cancer imaging probe development

Metal-coordination modularity (Gd³⁺ analog)

Dual-modal MRI/bioluminescence signal verification

Liver-targeted mRNA delivery studies

Non-coordinated liver tropism

Hepatic expression and metabolic endpoint review

Organ-targeting LNP platform engineering

Crown-aminocore metal-ion screening

Tropism shift validation with alternative divalent ions

• [1] Chen Z, Yang Y, Qiu X, et al. Crown-like Biodegradable Lipids Enable Lung-Selective mRNA Delivery and Dual-Modal Tumor Imaging In Vivo. J Am Chem Soc. 2024; doi:10.1021/jacs.4c14500. View Source